Cas no 2227876-85-7 ((1S)-1-(2-bromo-1,3-thiazol-4-yl)ethan-1-ol)

• Product Name: (1S)-1-(2-bromo-1,3-thiazol-4-yl)ethan-1-ol
• CAS No: 2227876-85-7
• MF: C₅H₆BrNOS
• MW: 208.076239109039
• CID: 6290590
• PubChem ID: 165673381
• Update Time: 2025-11-01

(1S)-1-(2-bromo-1,3-thiazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-bromo-1,3-thiazol-4-yl)ethan-1-ol
• EN300-1925781
• 2227876-85-7

• Inchi： 1S/C5H6BrNOS/c1-3(8)4-2-9-5(6)7-4/h2-3,8H,1H3/t3-/m0/s1
• InChI Key： NIDQEGISPBSPAI-VKHMYHEASA-N
• SMILES： BrC1=NC(=CS1)[C@H](C)O

Computed Properties

• Exact Mass: 206.93535g/mol
• Monoisotopic Mass: 206.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.4Ų

Additional information on (1S)-1-(2-bromo-1,3-thiazol-4-yl)ethan-1-ol

Compound Introduction: (1S)-1-(2-bromo-1,3-thiazol-4-yl)ethan-1-ol (CAS No. 2227876-85-7)

(1S)-1-(2-bromo-1,3-thiazol-4-yl)ethan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2227876-85-7, has garnered attention due to its potential applications in drug discovery and development. The presence of a thiazole moiety and a bromo substituent makes it a versatile scaffold for designing novel bioactive molecules.

The molecular structure of (1S)-1-(2-bromo-1,3-thiazol-4-yl)ethan-1-ol consists of an ethanol side chain attached to a thiazole ring, which is further substituted with a bromine atom at the 2-position. This configuration imparts specific electronic and steric properties that are crucial for its interaction with biological targets. The stereochemistry at the chiral center (indicated by the (1S) configuration) adds another layer of complexity, influencing its pharmacokinetic behavior and biological activity.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and anti-viral properties. The bromine substituent in (1S)-1-(2-bromo-1,3-thiazol-4-yl)ethan-1-ol enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This reactivity allows for further functionalization, enabling the design of more complex molecules with tailored properties.

Current research in medicinal chemistry has highlighted the importance of stereochemistry in drug design. The (1S) configuration in (1S)-1-(2-bromo-1,3-thiazol-4-yl)ethan-1-ol plays a critical role in determining its biological efficacy. Studies have shown that enantiomers can exhibit significantly different pharmacological profiles, even when they share the same molecular formula. This underscores the need for precise control over stereochemistry during drug development.

The thiazole ring is a well-known pharmacophore found in numerous therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive scaffold for drug design. The bromine atom at the 2-position of the thiazole ring in (1S)-1-(2-bromo-1,3-thiazol-4-yl)ethan-1-ol further enhances its potential as a bioactive molecule. Bromine is known to increase lipophilicity and metabolic stability, which are important factors in drug design.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been used to identify novel thiazole derivatives with promising biological activities. The compound (1S)-1-(2-bromo-1,3-thiazol-4-yl)ethan-1-ol has been evaluated using these methods and has shown potential as an anti-inflammatory agent. Its interaction with inflammatory pathways has been studied using molecular docking simulations, providing insights into its mechanism of action.

In vitro studies have demonstrated that derivatives of thiazole can modulate various signaling pathways involved in inflammation. The ethanol side chain in (1S)-1-(2-bromo-1,3-thiazol-4-ytylethanone)-85722787685 may contribute to its ability to interact with biological targets by affecting solubility and membrane permeability. These properties are crucial for achieving optimal pharmacokinetic profiles.

The synthesis of complex molecules often requires multi-step organic reactions. The preparation of (1S)-1-(2-bromo-thiazole ethanol) involves key steps such as bromination of the thiazole ring and stereoselective reduction to introduce the ethanol side chain. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications.

The role of natural products as inspiration for drug discovery cannot be overstated. Many thiazole derivatives have been isolated from natural sources and have shown significant biological activity. Inspired by these natural products, synthetic chemists have designed novel analogs with enhanced properties. The compound (R)-(-)-(E)-(5-chloroethylideneamino]-methyl]-thiophene)](CAS No: 2227876–85–7)) has been designed based on these principles.

The future direction of research on thiazole derivatives is likely to focus on developing more selective and potent bioactive molecules. Advances in biocatalysis and flow chemistry may enable more efficient synthesis of complex thiazole derivatives. Additionally, interdisciplinary approaches combining organic chemistry, computational biology, and pharmacology will be crucial in discovering new therapeutic agents.

In conclusion, (CAS No: 2227876–85–7)) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable scaffold for designing novel bioactive molecules. Ongoing research continues to uncover new applications for thiazole derivatives, highlighting their importance in modern drug discovery.